4-(4-chlorobenzoyl)-N'-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbohydrazide
Overview
Description
The compound 4-(4-chlorobenzoyl)-N'-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbohydrazide is a chemical entity that appears to be related to a class of compounds known for their potential biological activities. While the specific compound is not directly mentioned in the provided papers, similar compounds have been synthesized and evaluated for their biological properties, such as anti-diabetic, anti-inflammatory, and analgesic activities .
Synthesis Analysis
The synthesis of related compounds involves various chemical reactions, including cycloaddition, and the formation of carbohydrazide moieties. For instance, the synthesis of (E)-N'-(4-chlorobenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide was achieved using spectroscopic techniques and confirmed by single crystal X-ray analysis . Similarly, carbohydrazides were synthesized from 4-trichloroacetyl-1H-1,2,3-triazoles using hydrazine hydrate, showcasing the versatility of carbohydrazides as building blocks for constructing various heterocyclic compounds .
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated using techniques such as single crystal X-ray analysis and DFT calculations. For example, the crystal structure of a pyrazole carbohydrazide derivative was determined, and its molecular geometry was confirmed by comparing predicted Z-matrix geometries with experimental data . These techniques are crucial for understanding the three-dimensional arrangement of atoms within a molecule, which is essential for predicting its reactivity and interaction with biological targets.
Chemical Reactions Analysis
The chemical reactivity of carbohydrazide derivatives is influenced by their molecular structure. The presence of functional groups such as carbohydrazide allows for further chemical transformations, leading to the synthesis of various heterocyclic compounds. For instance, carbohydrazides can undergo cyclocondensation reactions to form oxadiazoles, pyrroles, and pyrazolines, as demonstrated in the synthesis of rufinamide derivatives .
Physical and Chemical Properties Analysis
The physical and chemical properties of carbohydrazide derivatives are often related to their structural features. QSAR studies have shown that the analgesic and anti-inflammatory potencies of benzoylpyrrolopyrrolecarboxylic acids are correlated with the steric and hydrogen-bonding properties of the benzoyl substituents . Additionally, the introduction of fluorine atoms, as seen in the trifluoromethyl group, can significantly affect the lipophilicity and metabolic stability of these compounds, potentially enhancing their biological activity .
Scientific Research Applications
Versatile Building Block for Drug Synthesis
A series of (1H-1,2,3-triazol-4-yl)carbohydrazides was synthesized, proving to be a versatile building block for constructing fluorinated heterocycles analogous to rufinamide, a drug used in the treatment of seizures (Bonacorso et al., 2017).
Antiinflammatory and Analgesic Activity of Pyrrolo Derivatives
5-Aroyl-6-substituted-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids were synthesized and exhibited equal or greater potency than indomethacin as antiinflammatory and analgesic agents in both acute and chronic animal models (Muchowski et al., 1985).
Ligands for Cu-Catalyzed Amination
Pyrrole-2-carbohydrazides were synthesized and found to be efficient ligands for the Cu-catalyzed amination of aryl halides with amines in pure water, demonstrating high yields and potential in organic synthesis (Xie et al., 2010).
Antioxidant Activity of Pyrrolidine Derivatives
Novel 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carbohydrazide derivatives were synthesized and screened for antioxidant activity. Some compounds showed potent antioxidant activities, surpassing even ascorbic acid in effectiveness (Tumosienė et al., 2019).
Antimicrobial Activities of Pyridine Derivatives
A series of novel 2,4,6-tri-substituted pyridine derivatives, including carbohydrazides, were synthesized and exhibited good antimicrobial activities comparable to Streptomycin and Fusidic acid (Abdel Salam et al., 2014).
Synthesis of Trifluoromethyl-Containing Carbohydrazides
A series of trifluoromethyl-containing carbohydrazides was synthesized and showed the ability to capture DPPH free radical, indicating antioxidant properties. They also presented fungistatic and bacteriostatic activity (Bonacorso et al., 2012).
properties
IUPAC Name |
4-(4-chlorobenzoyl)-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrole-2-carbohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11Cl2F3N4O2/c19-12-3-1-9(2-4-12)15(28)10-5-14(24-7-10)17(29)27-26-16-13(20)6-11(8-25-16)18(21,22)23/h1-8,24H,(H,25,26)(H,27,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHBULRJBPIKJQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CNC(=C2)C(=O)NNC3=C(C=C(C=N3)C(F)(F)F)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11Cl2F3N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001112260 | |
Record name | 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001112260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
443.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
338403-47-7 | |
Record name | 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=338403-47-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001112260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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